Cas no 30670-01-0 (5H-Pyrido[2,3-b][1,5]benzodiazepin-5-one,6,11-dihydro-2-methyl-)

• Product name: 5H-Pyrido[2,3-b][1,5]benzodiazepin-5-one,6,11-dihydro-2-methyl-
• CAS No: 30670-01-0
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 308682
• PubChem ID: 20393044

5H-Pyrido[2,3-b][1,5]benzodiazepin-5-one,6,11-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrido[2,3-b][1,5]benzodiazepin-5-one,6,11-dihydro-2-methyl-
• 2-methyl-6,11-dihydropyrido[3,2-c][1,5]benzodiazepin-5-one
• DTXSID90184707
• QCDYMKKLCBKXRR-UHFFFAOYSA-N
• 6,11-dihydro-2-methyl-5H-pyrido[2,3-b][1,5]-benzodiazepin-5-one
• 5H-Pyrido(2,3-b)(1,5)benzodiazepin-5-one, 6,11-dihydro-2-methyl-
• SCHEMBL11528200
• 2-Methyl-5,6-dihydro-11H-pyrido(2,3b)(1,5)benzodiazepinone-5
• 30670-01-0

• Inchi： InChI=1S/C13H11N3O/c1-8-6-7-9-12(14-8)15-10-4-2-3-5-11(10)16-13(9)17/h2-7H,1H3,(H,14,15)(H,16,17)
• InChI Key： QCDYMKKLCBKXRR-UHFFFAOYSA-N
• SMILES： CC1C=CC2C(NC3=CC=CC=C3NC=2N=1)=O

Computed Properties

• Exact Mass: 225.090211983g/mol
• Monoisotopic Mass: 225.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų
• XLogP3: 2